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This technical guide provides a comprehensive overview of the thermodynamic properties of
neon, focusing on its application as a cryogenic refrigerant. The information presented is
intended to assist researchers, scientists, and professionals in the field of drug development in
understanding and utilizing neon for low-temperature applications. The guide covers
fundamental properties, detailed thermodynamic data, experimental methodologies for property
determination, and key applications in scientific research.

Introduction to Neon as a Cryogen

Neon (Ne), a noble gas, is a colorless and odorless inert element.[1][2] While widely
recognized for its use in lighting, neon's cryogenic properties make it an invaluable refrigerant
for achieving temperatures in the 25 K to 40 K range.[3] In this temperature regime, it offers
significant advantages over other cryogens. Liquid neon possesses a refrigerating capacity per
unit volume that is over 40 times greater than that of liquid helium and more than three times
that of liquid hydrogen.[4][5][6] Its chemical inertness and non-flammability present a distinct
safety advantage, particularly when compared to liquid hydrogen.[3][7]

Despite its favorable properties, the primary factor limiting the widespread use of neon in
cryogenics is its higher cost and lower abundance compared to helium and nitrogen.[8] Neon is
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present in the Earth's atmosphere at a concentration of about 18 parts per million and is
commercially produced through the fractional distillation of liquefied air.[1][4]

Core Thermodynamic Data

The utility of neon as a cryogenic refrigerant is defined by its fundamental thermodynamic
properties. These values dictate the operational temperature range and efficiency of a
cryogenic system.

Table 1: Fundamental Thermodynamic Points of Neon

This table summarizes the critical transition points for neon, which are foundational for any
cryogenic application design.

Property Value (K) Value (°C) Value (Pressure)
Normal Boiling Point 27.104 K[4] -246.046 °C[4] 1 atm
Melting Point 24.56 K[2][4] -248.59 °C[2][4] 1 atm
_ _ 43.332 kPa / 0.42765

Triple Point 24.5561 K[9][10] -248.5939 °C[9]

atm[9]
Critical Temperature 44.40 K[11][12] -228.75 °C[11][13] N/A

2.76 MPa / 27.2
Critical Pressure N/A N/A

atm[11][13]

Table 2: Properties of Saturated Liquid Neon (at Normal
Boiling Point)

These properties are crucial for calculations involving heat transfer and fluid dynamics in the

liquid phase.
Property Value Units
Density 1207[5][6] kg/m 3
Heat of Vaporization 1.71 - 1.75[10][14] kJ/mol
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Table 3: Selected Properties of Gaseous Neon at 100 kPa

This table provides temperature-dependent properties for gaseous neon, essential for
designing and modeling heat exchangers and other components in a refrigeration cycle.

. . Thermal Dynamic
Temperature Density ( kg/im  Specific Heat . : .
Conductivity Viscosity
(K) ) (Ikg-K)
(WIm-K) (uPa-s)
100 2.42 1030[14] 0.0223[15] 14.4[16]
200 1.21 1030[14] 0.0376[15] 24.1[16]
300 0.81 1030[14] 0.0498[15] 31.9[16]
400 0.61 1030[14] 0.0603[15] 38.6[16]

Note: Specific heat for the monatomic gas is relatively constant over this temperature range.
Density is calculated using the ideal gas law for this table.

Experimental Determination of Thermodynamic
Properties

The precise measurement of thermodynamic properties at cryogenic temperatures requires
specialized experimental techniques. The data presented in this guide are derived from
established methodologies.

o Vapor-Pressure and Triple-Point Measurement: The boiling point, triple point, and vapor
pressure curve are determined by containing a highly pure sample of neon in a sealed cell
and measuring the pressure at precisely controlled temperatures. The triple point of neon
(24.5561 K) is a defining fixed point in the International Temperature Scale of 1990 (ITS-90),
highlighting its importance and the precision with which it can be realized using triple-point
cells.[9][10]

o Density Measurement: The density of liquid and gaseous neon is determined using various
methods, including archival and pycnometry techniques, where a known volume is filled with
the fluid and the mass is precisely measured. For calculating properties across a wide range
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of conditions, experimental data are used to fit and validate fundamental equations of state.
[17]

» Calorimetry: Properties such as specific heat capacity and the latent heat of vaporization are
measured using calorimetry. This involves adding a known quantity of heat to a sample of
neon and precisely measuring the resulting temperature change or the amount of substance
that undergoes a phase transition.

 Viscosity Measurement: The viscosity of neon gas has been determined using capillary-flow
viscometers.[18] In this method, a steady flow of gas is maintained through a capillary tube
of known dimensions. The absolute viscosity is derived from the measured pressure drop
across the capillary as a function of the flow rate.[18]

o Thermal Conductivity Measurement: The transient hot-wire technique is a common method
for measuring the thermal conductivity of fluids. A thin wire submerged in the fluid is
electrically heated for a short period, and the rate of temperature rise is measured. The
thermal conductivity is then calculated from the temperature response over time.

Application and Selection Workflow

Neon is the preferred refrigerant for a variety of specialized applications due to its unique
temperature range and properties. Applications include cooling high-temperature
superconducting magnets, infrared detectors for missiles, and sensitive electronic devices to
reduce thermal noise.[3][7][19] It is also used in high-energy physics research in bubble
chambers for particle detection.[3]

The selection of a cryogenic refrigerant is a logical process based on the specific requirements
of the application. The following diagram illustrates a simplified workflow for choosing an
appropriate cryogen, highlighting the conditions under which neon is an optimal choice.
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Fig 1. Decision workflow for cryogenic refrigerant selection.
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Conclusion

Neon stands out as a high-performance cryogenic refrigerant with exceptional volumetric
cooling capacity and inherent safety as an inert gas. Its primary domain of application is the 25
K to 40 K temperature range, bridging the gap between the colder liquid helium and the
warmer, more common liquid nitrogen. While its higher cost necessitates careful consideration
of application-specific needs and budgets, its unique thermodynamic properties make it an
indispensable tool for advanced research, particularly in fields requiring the cooling of sensitive
electronics, superconducting devices, and specialized scientific instruments. This guide
provides the foundational data and context for professionals to effectively evaluate and
implement neon in their cryogenic systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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